Cas no 96557-31-2 (2-(1,3-dioxolan-2-ylmethyl)Benzaldehyde)

• Product Name: 2-(1,3-dioxolan-2-ylmethyl)Benzaldehyde
• CAS No: 96557-31-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2104133
• PubChem ID: 13449163
• Update Time: 2025-04-21

2-(1,3-dioxolan-2-ylmethyl)Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxolan-2-ylmethyl)Benzaldehyde
• DTXSID201278038
• 96557-31-2
• DA-19862

• Inchi： 1S/C11H12O3/c12-8-10-4-2-1-3-9(10)7-11-13-5-6-14-11/h1-4,8,11H,5-7H2
• InChI Key： VSUOVGZRURFBLX-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 192.078644241Da
• Monoisotopic Mass: 192.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų